Cas no 1472753-50-6 (Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro-)

• Product Name: Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro-
• CAS No: 1472753-50-6
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 5282094
• Update Time: 2025-07-01

Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro-

• Inchi： 1S/C10H17BrO/c11-8-10(5-6-10)4-3-9-2-1-7-12-9/h9H,1-8H2
• InChI Key： ZWRVWRUFJFMKTG-UHFFFAOYSA-N
• SMILES： O1CCCC1CCC1(CBr)CC1

Additional information on Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro-

Comprehensive Analysis of Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- (CAS No. 1472753-50-6)

The compound Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- (CAS No. 1472753-50-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This tetrahydrofuran derivative features a cyclopropyl ring and a bromomethyl group, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials and pharmaceuticals.

One of the key reasons for the growing interest in Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- is its versatility in chemical reactions. The presence of the bromomethyl group allows for further functionalization, enabling the creation of complex molecules. This characteristic aligns with the current trend in green chemistry, where scientists seek efficient and sustainable methods to synthesize high-value compounds. The compound's cyclopropyl moiety also contributes to its stability, making it a reliable building block in synthetic pathways.

In the context of modern research, Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- is often discussed alongside topics like drug discovery and material science. Its structural features are reminiscent of bioactive molecules, which has led to speculation about its potential in medicinal chemistry. For instance, the tetrahydrofuran core is a common motif in many FDA-approved drugs, and the addition of a cyclopropyl ring could enhance binding affinity or metabolic stability. These attributes make it a compelling subject for further investigation.

Another area where Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- shows promise is in the field of advanced materials. The compound's ability to act as a precursor for polymers or coatings is being explored, particularly in industries focused on sustainable packaging and biodegradable materials. As environmental concerns drive demand for eco-friendly alternatives, this compound could play a pivotal role in developing next-generation materials with reduced environmental impact.

The synthesis and handling of Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- require specialized knowledge, which underscores the importance of collaboration between academia and industry. Recent advancements in catalytic processes have made it possible to produce this compound more efficiently, reducing waste and energy consumption. These innovations are particularly relevant to researchers searching for cost-effective synthetic routes or scalable production methods.

From a regulatory perspective, Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- is not classified under restricted categories, making it accessible for research and development purposes. However, proper safety protocols must always be followed to ensure safe handling and storage. This aligns with the broader industry focus on laboratory safety and responsible chemical management, which are frequently searched topics among professionals in the field.

In conclusion, Furan, 2-[2-[1-(bromomethyl)cyclopropyl]ethyl]tetrahydro- (CAS No. 1472753-50-6) represents a fascinating area of study with wide-ranging implications. Its unique structure and functional groups open doors to innovative applications in pharmaceuticals, materials science, and beyond. As research continues to uncover its full potential, this compound is likely to remain a topic of interest for scientists and industry leaders alike.